Cas no 2095719-92-7 (ERK1/2 inhibitor 2)

• Product Name: ERK1/2 inhibitor 2
• CAS No: 2095719-92-7
• MF: C₂₉H₃₁ClFN₅O₅
• MW: 584.03834939003
• CID: 4742651
• PubChem ID: 129053037
• Update Time: 2025-08-03

ERK1/2 inhibitor 2 Chemical and Physical Properties

Names and Identifiers

• BDBM418007
• US10457669, Example 685
• US10457669, Example 1083
• ERK1/2 inhibitor 2
• ASTX029
• (2~{R})-2-[5-[5-chloranyl-2-(oxan-4-ylamino)pyrimidin-4-yl]-3-oxidanylidene-1~{H}-isoindol-2-yl]-~{N}-[(1~{S})-1-(3-fluoranyl-5-methoxy-phenyl)-2-oxidanyl-ethyl]propanamide
• 2095719-92-7
• G17546
• compound 15 [PMID: 34387469]
• NSC-836440
• NSC836440
• ERK Inhibitor ASTX029
• 14FDK6ISC9
• EX-A4375
• ERK1/2 inhibitor 2(ASTX-029)?
• (2R)-2-[5-[5-chloro-2-(oxan-4-ylamino)pyrimidin-4-yl]-3-oxo-1H-isoindol-2-yl]-N-[(1S)-1-(3-fluoro-5-methoxyphenyl)-2-hydroxyethyl]propanamide
• AKOS040759413
• (2R)-2-{6-[5-chloro-2-(oxan-4-ylamino)pyrimidin-4-yl]-1-oxo-3H-isoindol-2-yl}-N-[(1S)-1-(3-fluoro-5-methoxyphenyl)-2-hydroxyethyl]propanamide
• 2H-Isoindole-2-acetamide, 6-[5-chloro-2-[(tetrahydro-2H-pyran-4-yl)amino]-4-pyrimidinyl]-N-[(1S)-1-(3-fluoro-5-methoxyphenyl)-2-hydroxyethyl]-1,3-dihydro-alpha-methyl-1-oxo-, (alphaR)-
• Extracellular Signal-regulated Kinase Inhibitor ASTX029
• compound 15 (PMID: 34387469)
• (alphaR)-6-[5-chloro-2-[(tetrahydro-2H-pyran-4-yl)amino]-4-pyrimidinyl]-N-[(1S)-1-(3-fluoro-5-methoxyphenyl)-2-hydroxyethyl]-1,3-dihydro-alpha-methyl-1-oxo-2H-isoindole-2-acetamide
• TS-09810
• RYW
• AC-36904
• Extracellular Signal-regulated Kinase 1/2 Inhibitor ASTX029
• SCHEMBL18765557
• 2H-Isoindole-2-acetamide, 6-(5-chloro-2-((tetrahydro-2H-pyran-4-yl)amino)-4-pyrimidinyl)-N-((1S)-1-(3-fluoro-5-methoxyphenyl)-2-hydroxyethyl)-1,3-dihydro-alpha-methyl-1-oxo-, (alphaR)-
• 2-(6-(5-chloro-2-((oxan-4-yl)amino)pyrimidin-4-yl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-N-(1-(3-fluoro-5-methoxyphenyl)-2-hydroxyethyl)propanamide
• HY-126288
• Beroterkib
• (R)-2-(6-{5-Chloro-2-[(tetrahydro-2H-pyran-4-yl)amino]pyrimidin-4-yl}-1-oxoisoindolin-2-yl)-N-[(S)-1-(3-fluoro-5-methoxyphenyl)-2-hydroxyethyl]propenamide
• ERK 1/2 Inhibitor ASTX029
• ASTX 029 [WHO-DD]
• Beroterkib anhydrous
• 2H-ISOINDOLE-2-ACETAMIDE, 6-(5-CHLORO-2-((TETRAHYDRO-2H-PYRAN-4-YL)AMINO)-4-PYRIMIDINYL)-N-((1S)-1-(3-FLUORO-5-METHOXYPHENYL)-2-HYDROXYETHYL)-1,3-DIHYDRO-.ALPHA.-METHYL-1-OXO-, (.ALPHA.R)-
• AT-35029
• UNII-14FDK6ISC9
• GTPL11727
• CS-0101412
• ASTX-029
• (R)-2-(6-(5-Chloro-2-((tetrahydro-2H-pyran-4-yl)amino)pyrimidin-4-yl)-1-oxoisoindolin-2-yl)-N-((S)-1-(3-fluoro-5-methoxyphenyl)-2-hydroxyethyl)propanamide
• CHEMBL4847260

• Inchi： 1S/C29H31ClFN5O5/c1-16(27(38)34-25(15-37)19-9-20(31)12-22(10-19)40-2)36-14-18-4-3-17(11-23(18)28(36)39)26-24(30)13-32-29(35-26)33-21-5-7-41-8-6-21/h3-4,9-13,16,21,25,37H,5-8,14-15H2,1-2H3,(H,34,38)(H,32,33,35)/t16-,25-/m1/s1
• InChI Key： BVRGQPJKSKKGIH-PUAOIOHZSA-N
• SMILES： ClC1C=NC(=NC=1C1C=CC2=C(C=1)C(N([C@H](C)C(N[C@H](CO)C1C=C(C=C(C=1)OC)F)=O)C2)=O)NC1CCOCC1

Computed Properties

• Exact Mass: 583.199775g/mol
• Monoisotopic Mass: 583.199775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 126
• Molecular Weight: 584g/mol

Additional information on ERK1/2 inhibitor 2

Research Brief on ERK1/2 Inhibitor 2 (CAS: 2095719-92-7): Recent Advances and Implications

The compound ERK1/2 inhibitor 2 (CAS: 2095719-92-7) has emerged as a promising therapeutic agent in the field of chemical biology and medicine, particularly in targeting the extracellular signal-regulated kinase (ERK) pathway. This pathway plays a critical role in cell proliferation, differentiation, and survival, and its dysregulation is implicated in various cancers and inflammatory diseases. Recent studies have focused on elucidating the molecular mechanisms, efficacy, and potential applications of ERK1/2 inhibitor 2, providing valuable insights for drug development and clinical translation.

Recent research has demonstrated that ERK1/2 inhibitor 2 exhibits high selectivity and potency in inhibiting ERK1 and ERK2 kinases, which are key components of the mitogen-activated protein kinase (MAPK) signaling cascade. In vitro studies using cancer cell lines have shown that this inhibitor effectively suppresses tumor growth by inducing cell cycle arrest and apoptosis. Furthermore, in vivo experiments in mouse models have corroborated these findings, highlighting the compound's potential as an anti-cancer agent. The specificity of ERK1/2 inhibitor 2 for its target kinases minimizes off-target effects, thereby reducing the likelihood of adverse side effects.

One of the notable advancements in the study of ERK1/2 inhibitor 2 is its application in combination therapies. Researchers have explored its synergistic effects with other targeted therapies and immunotherapies, revealing enhanced therapeutic outcomes in resistant cancer types. For instance, combining ERK1/2 inhibitor 2 with BRAF or MEK inhibitors has shown promise in overcoming drug resistance in melanoma and colorectal cancer. These findings underscore the importance of ERK1/2 inhibitor 2 in developing next-generation treatment regimens for complex malignancies.

In addition to its anti-cancer properties, ERK1/2 inhibitor 2 has been investigated for its role in modulating inflammatory responses. Preclinical studies suggest that the inhibitor can attenuate inflammatory pathways in autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. By targeting the ERK pathway, the compound reduces the production of pro-inflammatory cytokines and chemokines, offering a potential therapeutic avenue for chronic inflammatory conditions. However, further clinical trials are needed to validate these effects in human patients.

The pharmacokinetic and pharmacodynamic profiles of ERK1/2 inhibitor 2 have also been a focus of recent research. Studies have optimized the compound's bioavailability and half-life through structural modifications, improving its efficacy and safety profile. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being explored to enhance the targeted delivery of the inhibitor to tumor sites, thereby maximizing therapeutic effects while minimizing systemic toxicity.

Despite these promising developments, challenges remain in the clinical translation of ERK1/2 inhibitor 2. Issues such as drug resistance, variable patient responses, and the need for biomarkers to predict therapeutic outcomes are areas of active investigation. Ongoing research aims to address these challenges by identifying novel combination therapies, refining dosing regimens, and developing companion diagnostics to personalize treatment approaches.

In conclusion, ERK1/2 inhibitor 2 (CAS: 2095719-92-7) represents a significant advancement in the field of targeted therapy, with broad applications in oncology and inflammation. Its high selectivity, efficacy, and potential for combination therapies make it a valuable candidate for further development. Continued research and clinical trials will be essential to fully realize its therapeutic potential and address existing challenges. This research brief highlights the latest findings and underscores the importance of ERK1/2 inhibitor 2 in advancing precision medicine.